Lithium;2-(3-fluoropyridin-2-yl)-2-methoxyacetate
Overview
Description
Scientific Research Applications
Suzuki–Miyaura Cross-Coupling Reactions
Lithium;2-(3-fluoropyridin-2-yl)-2-methoxyacetate: is a valuable reagent in the Suzuki–Miyaura cross-coupling process, which is a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction. This compound can act as a boron reagent, which is essential for the transmetalation step in the coupling process . The mild and functional group tolerant conditions of the Suzuki–Miyaura reaction make it suitable for synthesizing complex organic molecules, including pharmaceuticals and polymers.
Antibacterial Agents Development
The compound has potential applications in the development of new antibacterial agents. It can be used to modulate the transpeptidase function of bacterial penicillin-binding proteins, which are crucial for the synthesis of peptidoglycan, the major structural polymer found in bacterial cell walls . By inhibiting these proteins, the compound could contribute to the creation of new antibiotics that combat resistant bacterial strains.
Mechanism of Action
properties
IUPAC Name |
lithium;2-(3-fluoropyridin-2-yl)-2-methoxyacetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO3.Li/c1-13-7(8(11)12)6-5(9)3-2-4-10-6;/h2-4,7H,1H3,(H,11,12);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJCDLWLJGMGZAO-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].COC(C1=C(C=CC=N1)F)C(=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FLiNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium;2-(3-fluoropyridin-2-yl)-2-methoxyacetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)(9H-xanthen-9-yl)methanone](/img/structure/B2884986.png)
![N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide](/img/structure/B2884993.png)
![2-[4-(5-Fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1H-benzimidazole](/img/structure/B2884999.png)
